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Compound of Interest

Compound Name: GW806742X hydrochloride

Cat. No.: B10824379

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the proper storage, handling, and
preparation of GW806742X hydrochloride in a laboratory setting. Adherence to these
protocols is crucial for ensuring the compound's stability, and integrity, and for obtaining reliable
and reproducible experimental results.

Compound Information

GW806742X is a potent inhibitor of the Mixed Lineage Kinase Domain-Like protein (MLKL),
binding to its pseudokinase domain with a Kd of 9.3 uM.[1][2] It also exhibits activity against
VEGFR2 with an IC50 of 2 nM.[3][4][5] By retarding MLKL membrane translocation,
GW806742X effectively inhibits necroptosis.[2][3]

Storage and Stability

Proper storage of GW806742X hydrochloride is critical to maintain its chemical integrity and
biological activity. The compound is supplied as a solid powder and should be stored under the
following conditions:
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Form Storage Temperature Shelf Life
Solid Powder -20°C 3 years[1][2]
In Solvent -80°C 1 year[1][2]
-20°C 1 month[2][3]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles,
which can degrade the compound.[2][6]

Solubility

GW806742X hydrochloride is soluble in various organic solvents but has poor solubility in
agueous solutions.

Solvent Solubility

DMSO 125 mg/mL (217.94 mM)[1]

10% DMSO + 40% PEG300 + 5% Tween 80 +

4 mg/mL (6.97 mM)[1
45% Saline g ( ]

10% DMSO + 90% (20% SBE-B-CD in Saline) > 2.08 mg/mL (3.63 mM)[6]

10% DMSO + 90% Corn QOil = 2.08 mg/mL (3.63 mM)[5][6]
Water Insoluble[2]
Ethanol Insoluble[2]

Note: Sonication is recommended to aid in the dissolution of the compound in DMSO and in
vivo formulations.[1] When preparing in vivo formulations, add the solvents sequentially and
ensure the solution is clear before adding the next solvent.[1][6]

Experimental Protocols
Preparation of Stock Solutions
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Objective: To prepare a high-concentration stock solution of GW806742X hydrochloride in
DMSO for subsequent dilutions.

Materials:

e GW806742X hydrochloride powder
e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
o Calibrated pipettes

» Vortex mixer

e Sonicator (optional)

Protocol:

o Equilibrate the GW806742X hydrochloride vial to room temperature before opening to
prevent moisture condensation.

» Weigh the desired amount of GW806742X hydrochloride powder in a sterile
microcentrifuge tube.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed powder).

» Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.
« If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.[1]

e Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

» Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][2]
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Preparation of In Vivo Formulation (Example)

Objective: To prepare a formulation of GW806742X hydrochloride suitable for in vivo
administration.

Materials:

GW806742X hydrochloride stock solution in DMSO (e.g., 40 mg/mL)

PEG300

Tween 80

Saline (0.9% NacCl in sterile water)

Sterile tubes

Calibrated pipettes

Protocol:

To prepare a 1 mL working solution, start with 50 puL of a 40 mg/mL GW806742X
hydrochloride stock solution in DMSO.[2]

e Add 400 pL of PEG300 to the DMSO solution and mix thoroughly until the solution is clear.[2]
e Add 50 pL of Tween 80 to the mixture and mix until clear.[2]
e Add 500 pL of saline to bring the final volume to 1 mL.[2]

o Mix the final solution thoroughly. This formulation should be prepared fresh and used
immediately for optimal results.[2]

Safety and Handling

GW806742X hydrochloride should be handled by trained personnel in a laboratory setting.
Standard personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves, should be worn at all times.
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Handling Precautions:

Avoid inhalation of the powder.[7][8]

Avoid contact with skin and eyes.[7][8]

In case of contact, wash the affected area thoroughly with water.[9]

Use in a well-ventilated area or under a chemical fume hood.[7]

For detailed safety information, refer to the Safety Data Sheet (SDS).
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Caption: Recommended workflow for the storage and handling of GW806742X hydrochloride.
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Caption: Simplified signaling pathway of necroptosis and the inhibitory action of GW806742X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Storage and Handling of GW806742X
Hydrochloride: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
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handling-of-gw806742x-hydrochloride-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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